N,N-Bis(2-chloroethyl)-N'-ethyl-N'-phenylethylenediamine dipicrate
N,N-Bis(2-chloroethyl)-N'-ethyl-N'-phenylethylenediamine dipicrate
Brand Name:
Vulcanchem
CAS No.:
101418-42-2
VCID:
VC0009843
InChI:
InChI=1S/C14H22Cl2N2.2C6H3N3O7/c1-2-18(14-6-4-3-5-7-14)13-12-17(10-8-15)11-9-16;2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h3-7H,2,8-13H2,1H3;2*1-2,10H
SMILES:
CC[NH+](CC[NH+](CCCl)CCCl)C1=CC=CC=C1.C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C26H28Cl2N8O14
Molecular Weight:
747.4 g/mol
N,N-Bis(2-chloroethyl)-N'-ethyl-N'-phenylethylenediamine dipicrate
CAS No.: 101418-42-2
VCID: VC0009843
Molecular Formula: C26H28Cl2N8O14
Molecular Weight: 747.4 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 101418-42-2 |
|---|---|
| Product Name | N,N-Bis(2-chloroethyl)-N'-ethyl-N'-phenylethylenediamine dipicrate |
| Molecular Formula | C26H28Cl2N8O14 |
| Molecular Weight | 747.4 g/mol |
| IUPAC Name | bis(2-chloroethyl)-[2-[ethyl(phenyl)azaniumyl]ethyl]azanium;2,4,6-trinitrophenolate |
| Standard InChI | InChI=1S/C14H22Cl2N2.2C6H3N3O7/c1-2-18(14-6-4-3-5-7-14)13-12-17(10-8-15)11-9-16;2*10-6-4(8(13)14)1-3(7(11)12)2-5(6)9(15)16/h3-7H,2,8-13H2,1H3;2*1-2,10H |
| Standard InChIKey | QSFSUQOIKIFATF-UHFFFAOYSA-N |
| SMILES | CC[NH+](CC[NH+](CCCl)CCCl)C1=CC=CC=C1.C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | CC[NH+](CC[NH+](CCCl)CCCl)C1=CC=CC=C1.C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-].C1=C(C=C(C(=C1[N+](=O)[O-])[O-])[N+](=O)[O-])[N+](=O)[O-] |
| Synonyms | bis(2-chloroethyl)-[2-(ethyl-phenyl-ammonio)ethyl]azanium, 2,4,6-trini trophenolate |
| PubChem Compound | 58350 |
| Last Modified | Jul 17 2023 |
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